4-(2-phenylethynyl)phthalic Acid

• CAS: 219537-88-9

Core Science & Biosynthesis

An In-depth Technical Guide to 4-(2-phenylethynyl)phthalic Acid: Synthesis, Characterization, and Physicochemical Properties

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-(2-phenylethynyl)phthalic acid is a dicarboxylic acid containing a rigid phenylethynyl group. This unique structural motif imparts specific electronic and steric properties, making it a valuable building block in supramolecular chemistry, polymer synthesis, and the development of novel materials with tailored functionalities. Its derivatives, particularly the corresponding anhydride, are widely used as end-capping agents for high-performance polyimides, enhancing their thermal stability and processability for applications in the aerospace and electronics industries.[1][2][3] This guide provides a comprehensive overview of the synthesis, characterization, and known physicochemical properties of 4-(2-phenylethynyl)phthalic acid, offering a critical resource for researchers working with this versatile molecule.

Molecular and Physicochemical Properties

A summary of the key molecular and physicochemical properties of 4-(2-phenylethynyl)phthalic acid is presented in the table below.

Property	Value	Source
Molecular Formula	C₁₆H₁₀O₄	PubChem[4]
Molecular Weight	266.25 g/mol	PubChem[4]
CAS Number	219537-88-9	PubChem[4]
Appearance	White to off-white solid	General observation from synthesis descriptions
Solubility	Soluble in many organic solvents	Inferred from synthesis protocols[1][5]

Synthesis and Purification

The synthesis of 4-(2-phenylethynyl)phthalic acid is most commonly achieved as an intermediate in the preparation of its corresponding anhydride, 4-phenylethynylphthalic anhydride (4-PEPA). The general synthetic strategy involves a Sonogashira coupling reaction, a powerful method for the formation of carbon-carbon bonds between a terminal alkyne and an aryl or vinyl halide.

Experimental Protocol: Synthesis of 4-(2-phenylethynyl)phthalic Acid

This protocol outlines a common laboratory-scale synthesis of 4-(2-phenylethynyl)phthalic acid, adapted from established procedures for the synthesis of 4-PEPA.[1][5][6]

Materials:

• 4-Bromophthalic anhydride or 4-chlorophthalic anhydride

• Phenylacetylene

• Palladium catalyst (e.g., bis(triphenylphosphine)palladium(II) dichloride)

• Copper(I) iodide (CuI)

• A suitable base (e.g., triethylamine)

• An organic solvent (e.g., toluene, DMF)

• Aqueous sodium hydroxide (NaOH) solution

• Hydrochloric acid (HCl)

• Acetic anhydride

Step-by-Step Methodology:

• Sonogashira Coupling: In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve the starting halophthalic anhydride (4-bromo- or 4-chlorophthalic anhydride), the palladium catalyst, and copper(I) iodide in a suitable organic solvent.

• Add the base (e.g., triethylamine) and phenylacetylene to the reaction mixture.

• Heat the reaction mixture to the appropriate temperature (typically between 70-100 °C) and stir for several hours until the reaction is complete, as monitored by techniques like thin-layer chromatography (TLC).

• Hydrolysis: After cooling the reaction mixture, add an aqueous solution of sodium hydroxide to hydrolyze the resulting anhydride to the corresponding dicarboxylate salt. Stir for a sufficient period to ensure complete hydrolysis.

• Work-up and Acidification: Perform an aqueous work-up to remove the catalyst and other impurities. The aqueous layer containing the disodium salt of 4-(2-phenylethynyl)phthalic acid is then acidified with hydrochloric acid.

• Precipitation and Isolation: The acidification will cause 4-(2-phenylethynyl)phthalic acid to precipitate out of the solution as a solid.

• Collect the solid product by filtration, wash with water to remove any remaining inorganic salts, and dry under vacuum.

Caption: Synthetic workflow for 4-(2-phenylethynyl)phthalic acid.

Spectroscopic and Thermal Characterization

Due to the lack of publicly available single-crystal X-ray diffraction data for 4-(2-phenylethynyl)phthalic acid, a thorough characterization relies on a combination of spectroscopic and thermal analysis techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the aromatic protons of the phthalic acid and the phenyl rings, as well as the carboxylic acid protons. The exact chemical shifts and coupling constants would provide valuable information for structural confirmation.

• ¹³C NMR: The carbon NMR spectrum will display distinct resonances for the carboxylic acid carbons, the alkyne carbons, and the aromatic carbons, further confirming the molecular structure.

Infrared (IR) Spectroscopy

The IR spectrum of 4-(2-phenylethynyl)phthalic acid should exhibit characteristic absorption bands:

• A broad O-H stretching band for the carboxylic acid groups, typically in the region of 2500-3300 cm⁻¹.

• A sharp C≡C stretching vibration for the alkyne, expected around 2200-2260 cm⁻¹.

• Strong C=O stretching vibrations for the carboxylic acid groups, usually found between 1680-1710 cm⁻¹.

• C-H stretching and bending vibrations for the aromatic rings.

Thermal Analysis

• Thermogravimetric Analysis (TGA): TGA can be used to determine the thermal stability of the compound, indicating the temperature at which it begins to decompose.

• Differential Scanning Calorimetry (DSC): DSC analysis can reveal information about melting point, and other thermal transitions. For the related 4-phenylethynylphthalic anhydride, a melting point of around 152 °C has been reported.[1]

Crystallographic Data: A Note on Availability

As of the compilation of this guide (March 2026), a search of the Cambridge Crystallographic Data Centre (CCDC) and the broader scientific literature did not yield any publicly available single-crystal X-ray diffraction data for 4-(2-phenylethynyl)phthalic acid. The crystallization of dicarboxylic acids can sometimes be challenging due to the strong hydrogen bonding interactions that can lead to various polymorphic forms or poorly ordered crystals.

However, for the closely related and synthetically derived 4-phenylethynylphthalic anhydride (4-PEPA) , single-crystal X-ray diffraction data is available. A study by Zhang et al. (2013) reported the crystal structure of 4-PEPA, providing valuable insight into the molecular geometry and packing of a very similar molecular framework.[7] Researchers interested in the solid-state properties of the 4-(2-phenylethynyl)phthalic moiety are encouraged to consult this work for relevant structural information.

Conclusion

4-(2-phenylethynyl)phthalic acid is a key synthetic intermediate and a molecule of significant interest for materials science and polymer chemistry. While detailed crystallographic data for the diacid remains to be publicly reported, its synthesis is well-established within the context of producing its anhydride. The spectroscopic and thermal characterization methods outlined in this guide provide a robust framework for confirming the identity and purity of the compound. Further research into the crystallization and solid-state structure of 4-(2-phenylethynyl)phthalic acid would be a valuable contribution to the field, potentially unlocking new applications based on its specific packing and intermolecular interactions.

References

• PubChem. 4-(2-phenylethynyl)phthalic Acid. National Center for Biotechnology Information. [Link]

• Zhang, Y., Miyauchi, M., & Nutt, S. (2019). Structure and Properties of a Phenylethynyl-Terminated PMDA–Type Asymmetric Polyimide. High Performance Polymers, 31(3), 261-272. [Link]

• Li, Y., Obando, N., Tschen, F., & Morgan, R. J. (2006). Thermal analysis of phenylethynyl end-capped fluorinated imide oligomer AFR-PEPA-4. Journal of Thermal Analysis and Calorimetry, 85(1), 125-129. [Link]

• Harjani, J. R., Abraham, T. J., Gomez, A. T., Garcia, M. T., Singer, R. D., & Scammells, P. J. (2011). Sonogashira Coupling Reactions in Biodegradable Ionic Liquids Derived from Nicotinic Acid. Supporting Information. [Link]

• Zhang, Y., Miyauchi, M., & Nutt, S. (2019). Structure and properties of a phenylethynyl-terminated PMDA-type asymmetric polyimide. ResearchGate. [Link]

• Cymer Chemicals. 4-phenylethynyl phthalic anhydride. [Link]

• Zhang, L., Li, X., Wang, Y., & Zhang, S. (2013). Synthesis and Characterization of 4-Phenylethynylphthalic Anhydride. Advanced Materials Research, 781-784, 33-36. [Link]

• ResearchGate. (2012). ChemInform Abstract: Synthesis of 4-Phenylethynylphthalic Anhydride, a Useful End-Capping Agent for Polyimides. [Link]

• ResearchGate. Synthesis of PEPA and NEPA. PEPA: 4-phenylethynylphthalic anhydride;... [Link]

• Carleton College. Single-crystal X-ray Diffraction. [Link]

• NextSDS. 4-PHENYLETHYNYLPHTHALIC ACID — Chemical Substance Information. [Link]

• MDPI. Single-Crystal X-Ray Diffraction Studies of Derivatives of Phenolphthalein (3,3-Bis(4-Hydroxyphenyl)Isobenzofuran-1(3H)-One). [Link]

• PubMed. Single-crystal x-ray diffraction structures of covalent organic frameworks. [Link]

• American Laboratory. X-ray Powder Diffraction in Solid Form Screening and Selection. [Link]

• ResearchGate. Single Crystal XRD, Bioevaluation and DFT Analysis of 4-Phenylsulfanylbutyric Acid (4PSBA) and Its Cocrystal with 2-Amino-5-nitropyridine (2A5NP). [Link]

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• 2. researchgate.net [researchgate.net]
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• 4. 4-(2-phenylethynyl)phthalic Acid | C16H10O4 | CID 11608662 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 4-PHENYLETHYNYLPHTHALIC ANHYDRIDE synthesis - chemicalbook [chemicalbook.com]
• 6. researchgate.net [researchgate.net]
• 7. Synthesis and Characterization of 4-Phenylethynylphthalic Anhydride | Scientific.Net [scientific.net]

Protocols & Analytical Methods

Application Note: Protocol for the Preparation of 4-(2-Phenylethynyl)phthalic Anhydride (4-PEPA)

Target Audience: Researchers, Materials Scientists, and Polymer Chemists Application: Synthesis of end-capping agents for high-performance, thermosetting polyimides (e.g., PMR-15 alternatives, PETI resins).

Introduction & Scientific Rationale

4-(2-Phenylethynyl)phthalic anhydride (commonly abbreviated as 4-PEPA) is a critical reactive end-capping agent used in the aerospace and microelectronics industries. It imparts exceptional thermal and thermo-oxidative stability to polyimide resins by allowing them to cure via addition reactions of the ethynyl group without the evolution of volatile byproducts[1].

The final and most crucial step in the synthesis of 4-PEPA is the chemical dehydration (cyclization) of its precursor, 4-(2-phenylethynyl)phthalic acid[2].

Mechanistic Causality: Why Acetic Anhydride?

While diacids can theoretically be dehydrated thermally, applying extreme heat to 4-(2-phenylethynyl)phthalic acid risks premature cross-linking, oligomerization, or degradation of the sensitive alkyne (phenylethynyl) moiety. Therefore, a mild chemical dehydration using acetic anhydride is the field-standard choice[2].

The Mechanism:

• Mixed Anhydride Formation: Acetic anhydride acts as an electrophile. One of the carboxylic acid hydroxyls of the starting diacid attacks the carbonyl carbon of acetic anhydride, expelling a molecule of acetic acid to form a transient mixed-anhydride intermediate.

• Intramolecular Cyclization: The adjacent, unreacted carboxylic acid group is now perfectly positioned to undergo an intramolecular nucleophilic acyl substitution. It attacks the carbonyl carbon of the mixed anhydride.

• Ring Closure & Entropy Drive: A second molecule of acetic acid is expelled as the stable, five-membered isobenzofuran-1,3-dione (phthalic anhydride) ring closes. The reaction is driven to completion by Le Chatelier's principle (using excess acetic anhydride) and the entropic favorability of releasing two small molecules of acetic acid for every molecule of product formed.

Materials and Reagents

Reagent / Material	Role in Protocol	Properties & Handling Notes
4-(2-Phenylethynyl)phthalic acid	Starting Material	White/off-white solid. Ensure it is fully dry before use to prevent quenching the dehydrating agent.
Acetic Anhydride	Dehydrating Agent & Solvent	Corrosive liquid and lachrymator. Must be handled in a chemical fume hood. Used in large molar excess.
Toluene (or Hexanes)	Anti-solvent / Wash	Flammable. Used ice-cold during filtration to wash away residual acetic acid without dissolving the product.
Nitrogen Gas (N₂)	Inert Atmosphere	Prevents oxidative degradation of the alkyne bond during the heating phase.

Step-by-Step Experimental Protocol

Phase 1: Reaction Setup

• Preparation: To an oven-dried 250 mL round-bottom flask equipped with a magnetic stir bar, add 10.0 g (~37.6 mmol) of completely dry 4-(2-phenylethynyl)phthalic acid.

• Reagent Addition: Add 40 mL of anhydrous acetic anhydride to the flask. The excess acetic anhydride serves as both the reactant and the solvent medium.

• Atmosphere: Attach a reflux condenser fitted with a nitrogen inlet. Purge the system with N₂ for 5 minutes to displace ambient oxygen and moisture.

Phase 2: Dehydration & In-Process Validation

• Heating: Submerge the flask in an oil bath and heat the stirred suspension to 80 °C – 110 °C [2]. Maintain this temperature for 1 to 4 hours . The solid diacid will gradually dissolve as it converts into the highly soluble mixed-anhydride intermediate.

• Trustworthiness Check (Self-Validation): Do not rely on time alone. Withdraw a 0.1 mL micro-aliquot, evaporate the solvent under a gentle stream of N₂, and analyze the residue via Fourier Transform Infrared (FTIR) spectroscopy.

  • Incomplete Reaction: Presence of a broad O-H stretching band between 3000–2500 cm⁻¹.

  • Complete Reaction: Complete disappearance of the O-H band and the emergence of sharp, characteristic asymmetric and symmetric anhydride C=O stretching doublets at ~1850 cm⁻¹ and 1770 cm⁻¹ .

Phase 3: Isolation and Purification

• Crystallization: Once FTIR confirms complete conversion, remove the flask from the oil bath. Allow the mixture to cool slowly to room temperature. The target 4-PEPA will precipitate as pale-yellow crystals[3].

  • Expert Insight: If crystallization is sparse, add 10-20 mL of cold toluene to act as an anti-solvent, forcing the anhydride out of the acetic acid/acetic anhydride solution.

• Filtration: Collect the crystalline product via vacuum filtration using a Büchner funnel.

• Washing: Wash the filter cake thoroughly with ice-cold toluene (or hexanes) to remove residual acetic acid. Crucial: Never wash the product with water or aqueous solvents, as this will rapidly hydrolyze the anhydride back into the diacid.

• Drying: Transfer the crystals to a vacuum oven and dry at 60 °C for 12 hours to remove trace volatile organics.

Quantitative Data Summary

Parameter	Value / Expected Result
Stoichiometry	Diacid : Acetic Anhydride (1 : >10 molar excess)
Reaction Temperature	80 °C to 110 °C
Reaction Time	1.0 to 4.0 hours
Expected Yield	90% – 95%[2]
Product Appearance	Pale-yellow crystalline solid[3]
Melting Point	210 °C – 212 °C[2]

Workflow Visualization

The following diagram illustrates the logical flow and in-process decision matrix for the dehydration protocol.

Workflow for the chemical dehydration of 4-PEPAcid to 4-PEPA using acetic anhydride.

References

• Yang, M.-J., Shao, T., Men, J., Gao, G.-W., & Chen, H. (2012). Synthesis of 4-phenylethynylphthalic anhydride, a useful end-capping agent for polyimides. Journal of Chemical Research, 36(6), 379–380.[Link]

• Hergenrother, P. M., & Smith, J. G. (1994). Chemistry and properties of imide oligomers end-capped with phenylethynylphthalic anhydrides. Polymer, 35(22), 4857-4864.[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. 4-PHENYLETHYNYLPHTHALIC ANHYDRIDE | 119389-05-8 [chemicalbook.com]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Low Yield in 4-(2-phenylethynyl)phthalic Acid Synthesis

Welcome to the technical support center for the synthesis of 4-(2-phenylethynyl)phthalic acid. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during this synthesis. By understanding the underlying chemical principles, you can effectively troubleshoot and optimize your reaction for higher yields and purity.

The synthesis of 4-(2-phenylethynyl)phthalic acid, a valuable building block in the development of polyimides and other advanced materials, is most commonly achieved via a Sonogashira cross-coupling reaction.[1][2] This powerful carbon-carbon bond-forming reaction typically involves the coupling of an aryl halide with a terminal alkyne, catalyzed by a palladium complex and a copper(I) co-catalyst.[3][4] While robust, this reaction is sensitive to a variety of factors that can lead to diminished yields. This guide provides a structured approach to identifying and resolving these issues.

Frequently Asked Questions (FAQs)

Q1: My reaction has a very low conversion of the starting aryl halide. What are the first things I should check?

A1: Low conversion is a common issue and often points to problems with the core components of the reaction. Here’s a checklist to begin your troubleshooting:

• Catalyst Integrity: Verify the activity of your palladium catalyst and copper(I) cocatalyst. Palladium(0) complexes can be sensitive to air, and copper(I) salts can oxidize over time.[5][6] Using a fresh source of each is a critical first step.

• Inert Atmosphere: The Sonogashira coupling is highly sensitive to oxygen. Oxygen can lead to the oxidative homocoupling of your alkyne (Glaser coupling) and decomposition of the palladium catalyst, often observed as the formation of palladium black.[5][7] Ensure your solvents and amine base are thoroughly degassed and that the reaction is maintained under a strictly inert atmosphere (e.g., argon or nitrogen).[5]

• Reagent Purity: Impurities in your starting materials, including the aryl halide (e.g., 4-bromophthalic acid or 4-iodophthalic acid), phenylacetylene, or solvent, can poison the catalyst.[5][6] Confirm the purity of all reagents before starting the reaction.

Q2: I'm observing a significant amount of a byproduct corresponding to the dimer of phenylacetylene. How can I prevent this?

A2: The formation of 1,4-diphenylbuta-1,3-diyne is a result of Glaser-Hay homocoupling, a common side reaction in copper-catalyzed Sonogashira protocols.[5][8] This side reaction is promoted by the presence of oxygen and higher concentrations of the copper catalyst.[5][8] To minimize this:

• Ensure a Strictly Inert Atmosphere: Rigorously degas all solvents and reagents to remove oxygen.[7]

• Reduce Copper Loading: High concentrations of Cu(I) can accelerate homocoupling.[5] Try reducing the amount of the copper cocatalyst to the minimum effective concentration.

• Slow Addition of Alkyne: Adding the phenylacetylene slowly to the reaction mixture can help to keep its concentration low, disfavoring the dimerization reaction.[7]

• Consider a Copper-Free Protocol: In cases where homocoupling is persistent, switching to a copper-free Sonogashira protocol may be beneficial.[3][7]

Q3: My reaction mixture turned black shortly after adding the reagents. What does this signify?

A3: The formation of a black precipitate, commonly known as "palladium black," indicates the decomposition and agglomeration of the palladium(0) catalyst.[6][7] This renders the catalyst inactive and halts the reaction. Common causes include:

• Presence of Oxygen: As mentioned, oxygen can lead to catalyst decomposition.[7]

• Impurities: Impurities in the reagents or solvents can poison and destabilize the catalyst.[7]

• High Temperatures: Excessively high reaction temperatures can also promote catalyst decomposition.[7][9]

To prevent this, ensure all components are pure and the reaction is conducted under a strictly inert atmosphere at an appropriate temperature.

In-Depth Troubleshooting Guides

Issue 1: Low or No Product Yield

A low or complete lack of product is a frustrating but solvable problem. A systematic approach is key to identifying the root cause.

Troubleshooting Workflow for Low/No Yield

Caption: Troubleshooting workflow for low or no product yield.

Detailed Analysis of Potential Issues

1. Reagent Quality and Purity

• Aryl Halide Reactivity: The reactivity of the aryl halide is a critical factor. The general order of reactivity is I > Br >> Cl.[3][7] For the synthesis of 4-(2-phenylethynyl)phthalic acid, starting from 4-iodophthalic acid will generally proceed under milder conditions and give higher yields than 4-bromophthalic acid.[10][11][12] If you are using 4-bromophthalic acid and experiencing low yield, consider increasing the reaction temperature or switching to a more reactive catalyst system.[9][13]

• Starting Material Purity: The presence of impurities in either the 4-halophthalic acid or phenylacetylene can inhibit the catalyst. It is advisable to purify the starting materials if their quality is uncertain.

2. Reaction Conditions

• Solvent Choice: The choice of solvent can significantly impact the reaction.[14] N,N-Dimethylformamide (DMF) is a common choice as it is a polar aprotic solvent that can dissolve a wide range of organic compounds and inorganic salts.[14] However, in some cases, other solvents like toluene, THF, or dioxane might provide better results.[14][15] It's important that the solvent is anhydrous and thoroughly degassed.

• Base Selection: An amine base, such as triethylamine or diisopropylethylamine, is typically required to deprotonate the alkyne.[6] The base must be dry and used in an appropriate excess.

• Temperature Optimization: While aryl iodides can often react at room temperature, aryl bromides usually require heating.[6][13] A reaction temperature between 50-100 °C is a common starting point.[9][10] However, be aware that higher temperatures can also lead to catalyst decomposition.[9]

3. Catalyst System

• Palladium Source: Both Pd(0) and Pd(II) precatalysts can be used. Pd(II) precatalysts like PdCl₂(PPh₃)₂ are generally more stable to air than Pd(0) sources like Pd(PPh₃)₄.[6]

• Ligand Choice: For less reactive aryl halides (like bromides), using more electron-rich and bulky phosphine ligands can improve catalytic activity.[2][7] Examples include XPhos and dppf.[7][16]

• Copper Co-catalyst: Copper(I) iodide is a common choice. Ensure it is fresh and has not been oxidized.[6]

4. Workup and Purification

The carboxylic acid groups on the phthalic acid moiety require a specific workup procedure. After the reaction, the product is typically present as a carboxylate salt.

• Acidification: The reaction mixture needs to be acidified (e.g., with 1M HCl) to a pH of ~2-3 to protonate the carboxylic acid groups, allowing for extraction into an organic solvent like ethyl acetate.[5]

• Purification: The crude product is often purified by recrystallization or flash column chromatography.[5] In some procedures, the intermediate diacid is converted to the anhydride by refluxing with acetic anhydride.[10][17]

Issue 2: Formation of Side Products

Besides the alkyne homocoupling product, other side reactions can occur.

Troubleshooting Side Product Formation

Sources

• 1. researchgate.net [researchgate.net]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Sonogashira coupling - Wikipedia [en.wikipedia.org]
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• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. depts.washington.edu [depts.washington.edu]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. cpsm.kpi.ua [cpsm.kpi.ua]
• 11. 4-Iodophthalic acid [myskinrecipes.com]
• 12. 1,​2-​Benzenedicarboxylic acid, 4-​iodo- | CymitQuimica [cymitquimica.com]
• 13. reddit.com [reddit.com]
• 14. books.lucp.net [books.lucp.net]
• 15. researchgate.net [researchgate.net]
• 16. Synthesis of Novel Key Chromophoric Intermediates via C-C Coupling Reactions [mdpi.com]
• 17. 4-PHENYLETHYNYLPHTHALIC ANHYDRIDE synthesis - chemicalbook [chemicalbook.com]

reducing residual palladium impurities in 4-(2-phenylethynyl)phthalic acid synthesis

Technical Support Center: Palladium Remediation in 4-(2-phenylethynyl)phthalic Acid Synthesis

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals struggling to clear heavy metal impurities from complex active pharmaceutical ingredients (APIs). The synthesis of 4-(2-phenylethynyl)phthalic acid via Sonogashira cross-coupling presents a unique, notorious challenge for palladium (Pd) clearance.

This guide is designed to move you away from trial-and-error washing and toward a rational, thermodynamically driven scavenging strategy.

I. Diagnostic & Remediation Workflow

Before diving into specific protocols, it is critical to visualize the remediation lifecycle. The self-validating system below ensures that if an API batch fails initial limits, it is systematically recycled through a targeted chemisorption loop rather than discarded.

Workflow for palladium remediation in 4-(2-phenylethynyl)phthalic acid synthesis.

II. Frequently Asked Questions (FAQs)

Q: Why is palladium so difficult to purge from 4-(2-phenylethynyl)phthalic acid? A: The causality lies in the molecular structure of your product. The Sonogashira coupling used to synthesize this compound relies on a Pd(0)/Pd(II) catalytic cycle[1]. The target molecule contains an internal alkyne and an ortho-dicarboxylic acid (phthalic acid) moiety. Carboxylic acids can form highly stable bidentate chelates with Pd(II) species, while the alkyne pi-system can coordinate Pd(0)[2]. Because of this dual-coordination capability, the API acts as its own endogenous metal scavenger, tightly binding the catalyst and outcompeting standard liquid-liquid extraction methods.

Q: What are the exact regulatory limits for residual palladium in my final API? A: Under the ICH Q3D guidelines for elemental impurities, palladium is classified as a Class 2B element[3]. The Permitted Daily Exposure (PDE) for oral administration is 100 µ g/day [4]. Assuming a standard maximum daily dose of 10 g, the concentration limit is strictly 10 ppm[5]. For parenteral or inhalation routes, the limit drops significantly to 1 ppm[5].

Q: Why did activated carbon fail to reduce my Pd levels below 100 ppm? A: Activated carbon relies on non-specific physisorption. While it can reduce bulk Pd levels (e.g., from 5000 ppm to roughly 400 ppm)[6], it lacks the thermodynamic driving force to break the strong Pd-carboxylate coordination bonds in your phthalic acid derivative. To achieve single-digit ppm levels, you must use a chemisorption approach with functionalized silica (e.g., thiols or dimercaptotriazines) that possess a higher binding affinity for transition metals than your API[7].

III. Troubleshooting Guide: Step-by-Step Metal Scavenging Protocol

Self-Validating System: This protocol utilizes a thermodynamic sink (thiol-functionalized silica) combined with kinetic acceleration (heat) to actively strip Pd from the API. The process is self-validating: if the API is fully dissolved, the high localized concentration of thiol groups on the non-swelling silica matrix will irreversibly trap the Pd, preventing re-coordination[8].

Step 1: Complete Dissolution Dissolve the crude 4-(2-phenylethynyl)phthalic acid in a polar, coordinating solvent (e.g., THF, DMF, or ethanol) at a concentration of 10-20 volumes. Causality: Complete dissolution is critical. Solid suspensions will trap Pd inside the crystal lattice, rendering surface-active scavengers completely useless.

Step 2: Scavenger Addition Add 5 to 10 molar equivalents (relative to the initial Pd catalyst loading) of a thiol-functionalized silica scavenger (e.g., SiliaMetS® Thiol or SEM26)[7][9].

Step 3: Kinetic Incubation Heat the suspension to 50°C and stir orbitally for 4 to 12 hours. Causality: Elevated temperature increases the kinetic rate of Pd dissociation from the API's dicarboxylic acid chelates. Once the Pd transiently dissociates, the silica-bound thiol (which has a vastly superior binding constant) irreversibly captures the metal[7].

Step 4: Filtration Filter the mixture hot through a 1-2 cm pad of Celite® in a Büchner funnel to remove the silica-bound Pd[9]. Wash the filter cake with 2 volumes of hot solvent to ensure complete mass recovery of the API.

Step 5: Orthogonal Purge (Crystallization) Concentrate the filtrate and induce crystallization by adding an anti-solvent (e.g., water or heptane). Causality: Recrystallization provides an orthogonal purification step, purging any remaining loosely bound Pd species into the mother liquor while isolating the highly pure API.

Step 6: Analytical Validation Analyze the isolated crystals via Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) to confirm Pd levels are < 10 ppm[9].

IV. Quantitative Data: Scavenger Efficiency Comparison

When selecting a scavenger, empirical data dictates that sulfur-based functional groups drastically outperform amines and non-specific carbons for this specific chemical space.

Table 1: Comparative Efficiency of Palladium Scavengers in Cross-Coupling Reactions (Data synthesized from process development screening studies[7])

Scavenger Type	Functional Group	Initial Pd (ppm)	Final Pd (ppm)	Removal Efficiency (%)	Optimal Conditions
EOR Control	N/A	1668	1668	0%	N/A
Activated Carbon	Non-specific	1668	633	62.0%	50°C, 4h, 100% w/w
SiliaMetS® Triamine	Amine	1668	656	60.6%	50°C, 4h, 5 eq
SiliaMetS® DMT	Dimercaptotriazine	1668	287	82.8%	50°C, 4h, 5 eq
SiliaMetS® Thiol	-SH	1668	70	95.8%	50°C, 4h, 5 eq
SEM26 (Silica)	Thioether/Thiol	1668	20	98.8%	50°C, 4h, 5 eq

V. References

Sources

• 1. Palladium Catalyst Recycling for Heck‐Cassar‐Sonogashira Cross‐Coupling Reactions in Green Solvent/Base Blend - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. database.ich.org [database.ich.org]
• 4. usp.org [usp.org]
• 5. triphasepharmasolutions.com [triphasepharmasolutions.com]
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• 9. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Refining Crystallization Techniques for High-Purity 4-(2-Phenylethynyl)phthalic Acid

Welcome to the Advanced Materials & Therapeutics Support Center. As a Senior Application Scientist, I have designed this technical guide to address the nuanced challenges of isolating and purifying 4-(2-phenylethynyl)phthalic acid (PEPAc) .

Because PEPAc is predominantly utilized as a precursor to its anhydride form—4-(2-phenylethynyl)phthalic anhydride (PEPA), a critical end-capping agent for high-performance polyimides and thermosetting resins—achieving >99% purity during the initial diacid crystallization phase is paramount. Impurities at this stage will irreversibly compromise the thermal stability and molecular weight distribution of downstream polymers.

The Causality of PEPAc Crystallization

To master the crystallization of PEPAc, one must understand the thermodynamic and solubility principles driving the process. PEPAc is typically synthesized via a green, aqueous Sonogashira coupling between 4-bromophthalic acid and phenylacetylene[1].

• The Solubility Shift: In the basic aqueous reaction mixture, PEPAc exists as a highly soluble disodium salt. Crystallization is driven by a pH-shift precipitation . By introducing a strong acid, the carboxylate groups are protonated. This drastically reduces the molecule's polarity and dielectric constant requirement for solvation, forcing the diacid out of the aqueous phase.

• The Dehydration Risk: PEPAc (the diacid) is thermodynamically driven to form a stable 5-membered anhydride ring (PEPA) when exposed to heat. Therefore, all crystallization and drying steps for the diacid must strictly control thermal exposure to prevent spontaneous, partial dehydration, which results in a mixed-phase impurity.

Workflow for the isolation and crystallization of 4-(2-phenylethynyl)phthalic acid.

Self-Validating Crystallization Protocol

Do not rely on visual cues alone. This step-by-step methodology incorporates self-validating checkpoints to ensure absolute structural integrity.

Step 1: Catalyst Removal (Hot Filtration)

• Action: Heat the crude aqueous Sonogashira mixture (containing the PEPAc disodium salt) to 60°C. Filter through a pad of Celite.

• Causality: Palladium and copper catalysts often form colloidal suspensions. Celite traps these nanoparticles.

• Validation: The filtrate must be completely transparent (pale yellow is acceptable; dark brown indicates residual palladium).

Step 2: pH-Shift Precipitation

• Action: Cool the filtrate to 5°C in an ice bath. Under vigorous mechanical stirring, dropwise add concentrated HCl (37%) until the solution reaches pH 1–2.

• Causality: Slow addition prevents the rapid encapsulation of impurities (occlusion) within the rapidly forming crystal lattice.

• Validation: Test the mother liquor with a calibrated pH probe. It must read < 2.0 to ensure 100% protonation of the dicarboxylic acid [3].

Step 3: Sequential Washing

• Action: Filter the precipitate via vacuum filtration. Wash the filter cake first with 3 volumes of ice-cold deionized water, followed by 2 volumes of cold n-hexane.

• Causality: Water removes residual NaCl generated during acidification. Hexane (a non-polar solvent) selectively dissolves and removes any unreacted phenylacetylene without dissolving the polar PEPAc.

Step 4: Recrystallization

• Action: Dissolve the crude PEPAc in a minimal volume of hot Ethanol/Water (70:30 v/v). Allow the solution to cool to room temperature undisturbed, then transfer to a 4°C refrigerator for 12 hours.

• Validation: Crystals should form as fine, off-white needles.

Step 5: Controlled Drying

• Action: Dry the crystals in a vacuum oven at 50°C for 12–24 hours.

• Causality: Exceeding 60–70°C provides the activation energy necessary for the diacid to spontaneously dehydrate into the anhydride [1].

• Validation: Run an FTIR scan on the dried powder. You must observe a broad O-H stretch (~2500–3300 cm⁻¹) and a single carbonyl stretch (~1690 cm⁻¹). If a distinct carbonyl doublet appears at 1843 and 1772 cm⁻¹, premature anhydride conversion has occurred.

Quantitative Crystallization Data

The following table summarizes the expected yields, purities, and thermal properties of PEPAc and its downstream anhydride counterpart (PEPA) across different solvent systems[1, 2, 3].

Compound State	Crystallization Solvent System	Yield (%)	Purity (HPLC)	Melting Point (°C)	Key Advantage
PEPAc (Diacid)	Water (pH-Shift Precipitation)	~95%	>95.0%	N/A (Dehydrates)	Green chemistry; completely avoids organic solvents.
PEPAc (Diacid)	Ethanol / Water (70:30)	~88%	>98.5%	N/A (Dehydrates)	Excellent removal of trapped inorganic salts.
PEPA (Anhydride)	Toluene / n-Hexane (1:1)	94%	>99.0%	152–153	Yields high-purity anhydride with a sharp melting point.
PEPA (Anhydride)	Cyclohexane / Benzene (2.6:1)	88%	>98.0%	152	Highly scalable alternative for industrial processing.

Troubleshooting & FAQs

Troubleshooting logic tree for resolving low purity in PEPAc crystallization.

Q: My PEPAc crystals are contaminated with a dark, insoluble residue. How do I fix this? A: The dark residue is almost certainly agglomerated palladium black or copper salts from the upstream Sonogashira coupling. Solution: You cannot easily remove this once the diacid has crystallized. You must re-dissolve the crystals in a dilute NaOH solution (converting them back to the water-soluble disodium salt), perform a hot filtration over a thick pad of Celite, and re-precipitate using the pH-shift protocol.

Q: The melting point of my crystallized PEPAc product is broad and lower than expected. What is happening? A: Capillary melting point analysis is notoriously unreliable for PEPAc. Because the diacid naturally dehydrates into the anhydride upon heating, a standard melting point apparatus will show a broad melting/decomposition range as water is evolved and the crystal lattice changes phase. Solution: Abandon capillary tubes for this specific compound. Utilize TGA/DSC (Thermogravimetric Analysis / Differential Scanning Calorimetry). You will observe an endothermic dehydration peak between 130–150°C, followed by the true melting point of the newly formed anhydride at ~152°C [2].

Q: I ultimately need the anhydride form (PEPA) for my polyimide synthesis. How do I transition from the purified diacid crystals? A: Do not rely on thermal dehydration alone, as it can cause charring and degradation. Instead, suspend your purified PEPAc crystals in an excess of acetic anhydride and heat to 80°C for 1 to 2 hours. The acetic anhydride acts as both the solvent and a chemical dehydrating agent. Following concentration under vacuum, recrystallize the resulting crude PEPA from a 1:1 mixture of Toluene and n-Hexane. This reliably yields the anhydride at >99% purity [1, 3].

References

• Title: Synthesis of 4-phenylethynylphthalic anhydride, a useful end-capping agent for polyimides Source: ResearchGate / Chinese Chemical Letters URL
• Source: Polymer / kpi.
• Title: Method for preparing 4-phenylethynylphthalic anhydride by taking water as solvent (CN101550122A)

Reference Data & Comparative Studies

A Comparative Benchmarking Guide: 4-(2-phenylethynyl)phthalic Acid vs. Standard Phthalic Acid Isomers

Abstract: This guide provides a comprehensive technical comparison of 4-(2-phenylethynyl)phthalic acid with its foundational analogues: phthalic acid (ortho-), isophthalic acid (meta-), and terephthalic acid (para-). We delve into a comparative analysis of their structural attributes, core physicochemical properties, and performance in a key application: high-stability polymer synthesis. This document is intended for researchers, chemists, and drug development professionals seeking to understand the unique advantages conferred by the phenylethynyl moiety for advanced material design and specialized chemical synthesis. All discussions are supported by established experimental protocols and comparative data to guide informed selection of these critical dicarboxylic acids.

Introduction: Evolving the Aromatic Dicarboxylic Acid Backbone

Aromatic dicarboxylic acids are fundamental building blocks in both materials science and medicinal chemistry. The three isomers of benzenedicarboxylic acid—phthalic, isophthalic, and terephthalic acid—are widely utilized precursors for polyesters, plasticizers, and active pharmaceutical ingredient (API) co-formers.[1][2][3][4] Their utility is primarily dictated by the geometric arrangement of the two carboxylic acid groups, which influences molecular packing, reactivity, and the final properties of derived materials.[1][5]

This guide introduces 4-(2-phenylethynyl)phthalic acid , a derivative that incorporates a rigid, electronically significant phenylethynyl group onto the phthalic acid scaffold.[6] This modification moves beyond simple isomerism, introducing a sterically demanding and reactive moiety that fundamentally alters the molecule's profile. Its anhydride form, 4-phenylethynylphthalic anhydride (4-PEPA), is a well-regarded reactive end-capping agent used to enhance the thermal stability and processability of high-performance polyimides, particularly in the aerospace sector.[7][8][9]

Our objective is to benchmark 4-(2-phenylethynyl)phthalic acid against its traditional counterparts, providing a clear, data-driven rationale for its selection in demanding applications where thermal resilience, specific reactivity, and structural rigidity are paramount.

Structural and Electronic Comparison

The introduction of the phenylethynyl group at the 4-position of the phthalic acid ring imparts significant structural and electronic changes compared to the standard isomers.

• Standard Isomers: Phthalic (1,2-), Isophthalic (1,3-), and Terephthalic (1,4-) acids differ in the substitution pattern of their carboxyl groups, leading to variations in molecular symmetry, polarity, and intermolecular hydrogen bonding capabilities.[1][5][10] Terephthalic acid's linear and symmetric structure allows for highly ordered, stable packing, which contributes to the properties of materials like polyethylene terephthalate (PET).[2][11] Phthalic acid, with its adjacent carboxyl groups, can readily form an anhydride upon heating.[12][13]

• 4-(2-phenylethynyl)phthalic Acid: This molecule combines the ortho-carboxyl arrangement of phthalic acid with a large, rigid phenylethynyl substituent. This group extends the conjugated π-system of the molecule, influencing its electronic properties and potential for π-π stacking interactions. The alkyne bond introduces linearity and rigidity, which can be exploited to create highly defined and stable macromolecular structures.

Caption: Molecular structures of the benchmarked compounds.

Comparative Physicochemical Properties

The functional and structural differences are quantitatively reflected in the physicochemical properties of these acids. These parameters are critical for predicting solubility in reaction media, acidity for catalysis or salt formation, and processing temperatures for polymer synthesis.

Property	Phthalic Acid	Isophthalic Acid	Terephthalic Acid	4-(2-phenylethynyl)phthalic Acid
Molecular Formula	C₈H₆O₄	C₈H₆O₄	C₈H₆O₄	C₁₆H₁₀O₄
Molecular Weight ( g/mol )	166.13[13]	166.13	166.13	266.25[6]
Appearance	White crystalline solid[13]	White solid[2]	White solid	Data not available; anhydride is a white to orange-brown powder[7]
Melting Point (°C)	~210 (decomposes to anhydride)[12]	>300	>300 (sublimes)	Data not available; anhydride melts at 149-152 °C[7][9]
Water Solubility ( g/100 mL)	0.54 @ 14°C[12]	0.012 @ 25°C[2]	Very poorly soluble	Expected to be very low due to large hydrophobic group
pKa₁	2.89[12]	~3.46[5]	~3.51[5]	Expected to be similar to phthalic acid
pKa₂	5.51[12]	~4.46	~4.46	Expected to be similar to phthalic acid

Expertise & Experience: The significantly lower melting point of the 4-PEPA anhydride (149-152 °C) compared to the decomposition/sublimation temperatures of the standard isomers is a critical advantage for melt processing of polymers.[7][9] It allows for lower processing temperatures, reducing energy costs and minimizing thermal degradation of the polymer backbone. The high acidity of phthalic acid and its phenylethynyl derivative, driven by the "ortho effect," makes the first deprotonation more favorable compared to its isomers.[5][14] The large, nonpolar phenylethynyl group is expected to drastically reduce the aqueous solubility of 4-(2-phenylethynyl)phthalic acid, making it more suitable for reactions in organic solvents.

Key Performance Benchmark: Thermal Stability

A primary driver for the development of 4-PEPA was to create polymers with exceptionally high thermal and oxidative stability.[7][15] The phenylethynyl group serves as a latent cross-linking site. Upon thermal curing at high temperatures (e.g., >350 °C), these groups can react to form a highly cross-linked, stable network without the release of volatile byproducts.[9][16]

Comparative Performance in Polyimides:

Parameter	Polymer from Standard Anhydride	Polymer End-Capped with 4-PEPA
Curing Mechanism	Condensation (releases H₂O)	Addition polymerization (no volatiles)
Processing	Can be challenging due to volatile release	Excellent melt processability
Glass Transition Temp (Tg)	Varies, typically lower	>300 °C, can reach >400 °C[8][16]
Thermal Stability	Good	Exceptional[7][15]
Solvent Resistance	Good	Excellent[7]

This performance enhancement is a direct result of the designed chemical structure of the phenylethynyl end-capper, demonstrating a clear advantage over polymers derived solely from standard phthalic anhydrides.

Experimental Protocols for Benchmarking

To ensure a trustworthy and objective comparison, standardized analytical methods must be employed. The following protocols provide a framework for the direct comparison of the subject acids.

Protocol 1: Determination of Acidity (pKa) by Potentiometric Titration

Causality: Potentiometric titration is chosen for its precision in determining the dissociation constants of polyprotic acids. The pH is monitored as a function of added titrant, and the pKa values are derived from the half-equivalence points on the resulting titration curve. This method provides a direct measure of the compound's acidity in a given solvent system.

Methodology:

• Preparation: Accurately weigh ~0.5 mmol of each carboxylic acid and dissolve in 50 mL of a suitable solvent (e.g., 50:50 water/methanol for improved solubility).

• Titration Setup: Place the solution in a jacketed beaker maintained at 25 °C. Use a calibrated pH electrode to monitor the solution.

• Titration: Titrate the solution with a standardized 0.1 M NaOH solution, adding the titrant in small, precise increments (e.g., 0.1 mL).

• Data Collection: Record the pH value after each addition, allowing the reading to stabilize.

• Analysis: Plot pH versus the volume of NaOH added. The pKa₁ is the pH at the halfway point to the first equivalence point, and the pKa₂ is the pH at the halfway point between the first and second equivalence points.

Caption: Experimental workflow for pKa determination.

Protocol 2: Spectroscopic Characterization (FTIR & NMR)

Causality: Spectroscopic methods provide an unambiguous fingerprint of a molecule's structure. Fourier-Transform Infrared (FTIR) spectroscopy identifies key functional groups based on their vibrational frequencies, while Nuclear Magnetic Resonance (NMR) spectroscopy elucidates the connectivity and chemical environment of atoms.[17]

Methodology (FTIR):

• Instrument: Use an FTIR spectrometer with an Attenuated Total Reflectance (ATR) accessory.

• Background: Record a background spectrum of the clean ATR crystal.

• Sample: Place a small amount of the solid acid sample onto the crystal and apply pressure.

• Measurement: Record the absorbance spectrum from 4000 to 400 cm⁻¹.

• Analysis: Identify characteristic peaks:

  • Carboxylic Acid O-H stretch: Broad band from 3300-2500 cm⁻¹[18].

  • C=O stretch: Strong absorption around 1760-1690 cm⁻¹[18].

  • Alkyne C≡C stretch (for PEPA-acid): Weak to medium band around 2200 cm⁻¹.

Methodology (¹H NMR):

• Preparation: Dissolve 5-10 mg of the sample in ~0.6 mL of a deuterated solvent (e.g., DMSO-d₆) in a 5 mm NMR tube.[17]

• Measurement: Acquire the ¹H NMR spectrum on a spectrometer (e.g., 400 MHz).

• Analysis: Analyze the chemical shifts, integration, and coupling patterns to confirm the arrangement of protons on the aromatic rings. The acidic protons of the carboxyl groups will typically appear as a broad singlet at a very downfield chemical shift (>10 ppm).

Protocol 3: Thermal Stability by Thermogravimetric Analysis (TGA)

Causality: TGA is the definitive method for measuring the thermal stability of materials. It measures the change in mass of a sample as a function of temperature in a controlled atmosphere. The onset temperature of decomposition is a critical metric for high-performance materials.

Methodology:

• Sample: Place 5-10 mg of the sample (either the acid or a derived polymer) into a TGA pan (e.g., platinum or alumina).

• Instrument Setup: Place the pan in the TGA furnace. Purge with an inert gas (e.g., Nitrogen at 50 mL/min).

• Heating Program: Heat the sample from room temperature to 800 °C at a constant rate (e.g., 10 °C/min).

• Data Analysis: Plot the percentage of weight loss versus temperature. Determine the onset temperature of decomposition (T onset), often defined as the temperature at which 5% weight loss occurs.

Caption: Generalized workflow for polyimide synthesis and analysis.

Conclusion and Outlook

The benchmarking of 4-(2-phenylethynyl)phthalic acid against its standard phthalic acid isomers reveals it to be a highly specialized and engineered molecule. While standard isomers like terephthalic acid and phthalic anhydride remain indispensable, cost-effective feedstocks for large-volume polymers and chemicals, 4-(2-phenylethynyl)phthalic acid offers distinct, high-value advantages.[2][19][20]

Key Advantages of 4-(2-phenylethynyl)phthalic Acid:

• Enhanced Thermal Performance: The ability of the phenylethynyl group to undergo thermal addition polymerization leads to materials with exceptional glass transition temperatures and thermal stability.[8][16]

• Superior Processability: When used as its anhydride (4-PEPA), it enables the formulation of low-viscosity, melt-processable polyimide resins that cure without the evolution of volatile byproducts.[9][16]

• Structural Definition: The rigid rod-like nature of the phenylethynyl group provides a tool for creating highly defined and ordered macromolecular architectures.

For researchers in drug development, the rigid linker and potential for "click" type reactions involving the alkyne group may offer novel avenues for designing linkers, probes, or complex API scaffolds. For materials scientists, it is a key enabler for the next generation of composites and coatings destined for extreme environments. Its selection is a strategic choice for applications where ultimate performance justifies the use of an advanced, functionalized building block.

References

• Phthalic Acid Esters: Natural Sources and Biological Activities. (2021). MDPI. [Link]

• What is the Difference Between Phthalic Acid and Terephthalic Acid. (2022). DifferenceBetween.com. [Link]

• What is the acidity order for terephthalic acid, phthalic acid and isophthalic acid? (2019). Quora. [Link]

• Comparing acidic strength of phthalic acid isomers. (2022). Chemistry Stack Exchange. [Link]

• Isophthalic acid. Wikipedia. [Link]

• HPLC Separation of Phthalic Acids using Hydrogen Bonding. SIELC Technologies. [Link]

• HPLC Methods for analysis of Phthalic acid. HELIX Chromatography. [Link]

• Phthalic anhydride (PA): a valuable substrate in organic transformations. (2023). RSC Publishing. [Link]

• Phthalic Acid: Properties, Production And Uses. (2025). Chemcess. [Link]

• Structural studies of aromatic carboxylic acids via computational chemistry and microwave spectroscopy. (2013). The Journal of Chemical Physics. [Link]

• Comparison of Synthetic Carboxylic Acid Aromatic and Aliphatic Ethers to Dissolved Organic Matter Using Liquid Chromatography Tandem Mass Spectrometry. (2026). ResearchGate. [Link]

• Phthalic Acid. PubChem, NIH. [Link]

• Synthesis and Characterization of Some Phthalic Acid Derivatives Precursors for Phthalocyanine Chromogens. (2026). ResearchGate. [Link]

• Structural Studies of Aromatic Carboxylic Acids via Computational Chemistry and Microwave Spectroscopy. (2013). PubMed. [Link]

• Phthalic Acid and Derivatives. SemOpenAlex. [Link]

• Chromatographic Methods for the Determination of Phthalic Acid Esters in Different Samples. (2021). ResearchGate. [Link]

• Distinct Differences in Self-Assembly of Aromatic Linear Dicarboxylic Acids. (2008). Langmuir. [Link]

• 4-phenylethynyl phthalic anhydride. Cymer Chemicals. [Link]

• Determination of phthalic acid esters in drinking water and olive oil by ultra-high performance liquid chromatography. UPV/EHU. [Link]

• The Role of 4-Phenylethynylphthalic Anhydride in Advanced Materials. (2026). Self-published. [Link]

• Carboxylic Acids, Aromatic. ResearchGate. [Link]

• 4-(2-phenylethynyl)phthalic Acid. PubChem, NIH. [Link]

• Synthesis of 4-Phenylethynylphthalic Anhydride, a Useful End-Capping Agent for Polyimides. (2012). ResearchGate. [Link]

• Co-crystal engineering of phthalic acid derivatives with nitrogen-containing heterocyclic active pharmaceutical ingredients. (2024). Unisa Institutional Repository. [Link]

• Phthalic Acids and Other Benzenepolycarboxylic Acids. ResearchGate. [Link]

• Phthalic acid derivatives: Sources and effects on the human body. (2024). National Library of Medicine. [Link]

• Assessing the Conformational Equilibrium of Carboxylic Acid via QM and MD Studies on Acetic Acid. PMC, National Library of Medicine. [Link]

• Phthalic Acid Drug Information. PharmaCompass.com. [Link]

• Synthesis, In Vitro, and In Silico studies of imide derivatives of phthalic anhydride as potential antimicrobial agents. (2025). PubMed. [Link]

• Phenylethynyl-terminated Imide Oligomers Modified by Reactive Diluent for Resin Transfer Molding Application. (2021). Chinese Journal of Polymer Science. [Link]

• Phthalic Acid Properties: A Detailed Explanation of Uses and Benefits. (2026). Self-published. [Link]

• 4-(Phenylethynyl)phthalic anhydride Chemical Substance Information. J-GLOBAL. [Link]

• UNIT -V: Carboxylic Acids-Qualitative Tests for Carboxylic acids, Amide and Ester. (2025). ResearchGate. [Link]

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Safety & Regulatory Compliance

4-(2-phenylethynyl)phthalic Acid proper disposal procedures

As a Senior Application Scientist, I have overseen the integration of 4-(2-phenylethynyl)phthalic acid and its highly reactive precursor, 4-phenylethynylphthalic anhydride (4-PEPA), into countless high-performance polyimide synthesis workflows. While its role as an end-capping agent is unparalleled for enhancing the thermal stability, solvent resistance, and processability of aerospace composites[1], its safe handling and disposal require a rigorous, chemically sound approach.

Standard disposal templates often fail to account for the specific reactivity of the phenylethynyl (alkyne) group or the moisture sensitivity of the anhydride moiety. This guide provides a definitive, self-validating operational and disposal protocol for 4-PEPA, ensuring laboratory safety, regulatory compliance, and environmental protection.

Chemical Profile & Causality of Hazards

To safely dispose of a chemical, one must first understand its reactivity profile. 4-PEPA is not a passive solid; its structural components dictate specific handling constraints.

• The Anhydride Moiety: 4-PEPA is highly moisture-sensitive. Upon exposure to ambient humidity, the anhydride ring hydrolyzes to form 4-(2-phenylethynyl)phthalic acid[2]. This generates an organic acid that can exothermically react if inadvertently mixed with strong bases in a universal waste carboy.

• The Phenylethynyl Group: The alkyne triple bond is designed to cross-link at high temperatures (typically >300°C) during polyimide curing[3]. In a waste scenario, this means the compound requires high-temperature incineration to ensure complete destruction of the aromatic and alkyne structures without generating toxic, volatile organic byproducts.

Table 1: Physical Properties and Hazard Classifications

Property	Value	Safety Implication
CAS Number	119389-05-8 (Anhydride)[4] 219537-88-9 (Acid)[5]	Crucial for accurate waste manifesting.
Molecular Weight	248.23 g/mol (Anhydride)[4] 266.25 g/mol (Acid)[5]	Used to calculate theoretical yield in waste streams.
Physical State	Yellow/Pale Yellow Powder[2]	Fine powder poses an inhalation and mild deflagration risk.
Hazard Codes	H315, H319, H335[2]	Causes skin/eye irritation and respiratory irritation.
Incompatibilities	Strong oxidizers, strong bases, water[6]	Dictates strict waste segregation protocols.

Operational Safety & Engineering Controls

Before initiating any disposal or cleanup procedure, the following self-validating safety systems must be active:

• Ventilation: All handling of dry 4-PEPA must occur within a certified chemical fume hood to mitigate H335 (respiratory irritation) risks[2].

• Personal Protective Equipment (PPE):

  • Respirator: If engineering controls fail or during a bulk spill, use a respirator with type OV/AG/P99 (US) or ABEK-P2 (EU) cartridges[4].

  • Gloves: Nitrile gloves (minimum 0.11 mm thickness) inspected prior to use. Employ the proper "peel-back" removal technique to avoid skin contact[4].

  • Eye Protection: Tight-fitting safety goggles compliant with EN166 (EU) or ANSI Z87.1 (US)[2].

Step-by-Step Disposal Protocols

Waste generated from 4-PEPA workflows typically falls into two categories: unreacted solid waste and solvent-based polymer waste.

Protocol A: Solid Waste Disposal (Unreacted/Expired 4-PEPA)

Causality: Solid 4-PEPA must be kept dry during disposal. Introducing water causes hydrolysis, making the powder sticky, harder to transfer, and altering its pH profile.

• Segregation: Isolate unreacted 4-PEPA powder from incompatible materials, particularly strong oxidizers and aqueous bases[6].

• Containment: Transfer the solid into a chemically compatible, sealable container (e.g., HDPE or amber glass). Do not use unlined metal containers, which may corrode if the anhydride has hydrolyzed to acid.

• Labeling: Label clearly as "Hazardous Solid Waste - Organic Acid/Anhydride (Contains 4-PEPA)".

• Destruction: Route to an approved hazardous waste facility for high-temperature incineration. Do not attempt to flush down the drain[4].

Protocol B: Solvent Waste Disposal (Polyamic Acid / NMP Solutions)

Causality: 4-PEPA is typically processed in highly polar aprotic solvents like N-Methyl-2-pyrrolidone (NMP) or N,N-Dimethylacetamide (DMAc)[7]. Mixing these solvents with water causes the hydrophobic 4-PEPA-capped oligomers to instantly precipitate, creating an intractable sludge that clogs waste lines and complicates incineration.

• Collection: Collect liquid waste in a dedicated "Halogen-Free Organic Solvent" carboy.

• Moisture Exclusion: Keep the waste carboy tightly sealed. NMP is hygroscopic; absorbing atmospheric moisture will prematurely precipitate the dissolved polyamic acid waste.

• Segregation: Never mix this NMP/4-PEPA waste stream with aqueous acidic or basic waste.

• Disposal: Dispose of via a licensed contractor capable of handling NMP-based polymer waste[6].

Chemical transformation pathway of 4-PEPA highlighting distinct waste generation points.

Immediate Spill Response Workflow

In the event of a spill, swift and methodical action prevents aerosolization and environmental contamination.

• Evacuate & Assess: Immediately evacuate non-essential personnel. Determine if the spill is a dry powder or a solvent solution[4].

• Solid Powder Spill:

  • Do not use water.

  • Use a vacuum equipped with a HEPA filter, or sweep gently using anti-static tools to avoid creating a dust cloud[2].

• Liquid Solution Spill (NMP/DMAc):

  • Absorb with an inert, non-combustible material such as vermiculite or dry sand[6].

  • Do not use sawdust, as NMP mixed with organic oxidizable materials can pose a secondary fire hazard.

• Sanitization: Only after all bulk material is collected into a sealed hazardous waste container, wash the affected surface thoroughly with a mild detergent and water to remove residual traces[4].

Decision tree for 4-PEPA spill response, containment, and waste segregation.

References

• MSDS of 4-(Phenylethynyl)phthalic anhydride , Capot Chemical. Available at: [Link]

• 4-(2-phenylethynyl)phthalic Acid | C16H10O4 | CID 11608662 , PubChem. Available at:[Link]

• 4-phenylethynyl phthalic anhydride Product Properties , Cymer Chemicals. Available at: [Link]

• Thermoplastic polyimide and imide oligomer (US7662903B2), Google Patents.

• Polyimide Precursor Coating for Electronics Industry SDS (PI 2574) , Vanderbilt University Environmental Health & Safety. Available at: [Link]

• High-Transparency and Colorless Polyimide Film Prepared by Inhibiting the Formation of Chromophores , MDPI. Available at:[Link]

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